Cas no 142885-92-5 (Omeprazole sulfide N-Oxide)

• Product Name: Omeprazole sulfide N-Oxide
• CAS No: 142885-92-5
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 1063984
• PubChem ID: 11233261
• Update Time: 2025-05-19

Omeprazole sulfide N-Oxide Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole N-Oxide
• 5-methoxy-2-[[(4-methoxy-3,5-dimethylpyridin-2-yl-1-oxide)methyl]sulfanyl]-1H-benzimidazole
• 4-methoxy-2-(((5-methoxy-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,5-dimethylpyridine 1-oxide
• 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole; 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxo-2-pyridinyl)methyl]sulfanyl]-1H-benzimidazole,
• 4-methoxy-2-{[(6-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-1-ium-1-olate
• CS-0166382
• 4-methoxy-2-(((5-methoxy-1Hbenzo[d]imidazol-2-yl)thio)methyl)-3,5-dimethylpyridine 1-oxide? (Esomeprazole Impurity
• 4-Methoxy-2-(((5-methoxy-1H-benzo[d]imidazol-2-yl)thio)methyl)-3,5-dimethylpyridine1-oxide
• SCHEMBL4268622
• F19436
• 142885-92-5
• 6-methoxy-2-[(4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methylsulfanyl]-1H-benzimidazole
• Omeprazole sulfide N-Oxide

• Inchi： 1S/C17H19N3O3S/c1-10-8-20(21)15(11(2)16(10)23-4)9-24-17-18-13-6-5-12(22-3)7-14(13)19-17/h5-8H,9H2,1-4H3,(H,18,19)
• InChI Key： ZQAWPOQJXCJDPM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)CC1C(C)=C(C(C)=C[N+]=1[O-])OC

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 632.6±65.0 °C at 760 mmHg
• Flash Point: 336.4±34.3 °C
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), DMSO (Slightly), Methanol (Sl
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Omeprazole sulfide N-Oxide Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：-20°C Freezer